Cas no 67656-29-5 (methylenetanshinquinone)

• Product Name: methylenetanshinquinone
• CAS No: 67656-29-5
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 966561
• PubChem ID: 105118
• Update Time: 2025-08-03

methylenetanshinquinone Chemical and Physical Properties

Names and Identifiers

• methylenetanshinquinone
• TANSHINQUINONE, METHYLENE-
• FS-7566
• DTXSID30987017
• 1-Methyl-6-methylene-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione #
• AKOS040760555
• SCHEMBL14417727
• HY-126417
• 1-Methyl-6-methylene-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• CS-0103687
• 1-Methyl-6-methylidene-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• 67656-29-5
• 1-methyl-6-methylidene-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
• QDFFAXSMLUUJSG-UHFFFAOYSA-N
• Phenanthro(1,2-b)furan-10,11-dione, 6,7,8,9-tetrahydro-1-methyl-6-methylene-
• 1-methyl-6-methylidene-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione

• Inchi： 1S/C18H14O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)16(19)14-10(2)8-21-18(13)14/h6-8H,1,3-5H2,2H3
• InChI Key： QDFFAXSMLUUJSG-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C(C(C3=C(C=CC4C(=C)CCCC=43)C1=2)=O)=O

Computed Properties

• Exact Mass: 278.09400
• Monoisotopic Mass: 278.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Red powder
• Density: 1.3
• Boiling Point: 502.9°C at 760 mmHg
• Flash Point: 248.6°C
• Refractive Index: 1.639
• PSA: 47.28000
• LogP: 3.98350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives